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Compound of Interest

Compound Name: 12-Tridecenoic acid

Cat. No.: B192566

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
guide provides a comprehensive, step-by-step procedure for the safe disposal of 12-
Tridecenoic acid, ensuring the protection of personnel and the environment.

Hazard Assessment and Regulatory Compliance

Safety data sheets for 12-Tridecenoic acid present conflicting hazard information. One source
indicates that the substance is not classified as hazardous[1]. Another classifies it as harmful if
swallowed, in contact with skin, or if inhaled[2]. Due to this discrepancy, it is imperative to
handle and dispose of 12-Tridecenoic acid as a potentially hazardous substance.

Key Principle: Always consult and adhere to your institution's specific safety protocols and
local, state, and federal regulations regarding chemical waste disposal.

Quantitative Data Summary

For easy reference, the following table summarizes key information for 12-Tridecenoic acid.
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Property Value Reference
Chemical Formula C13H2402 [1]
Molecular Weight 212.32 g/mol [1]

CAS Number 6006-06-0 [2]

Hazard Classification 1 Not classified as hazardous

o Harmful if swallowed, in
Hazard Classification 2 . . .
contact with skin or if inhaled

Store in a dry, cool, and well-
Storage ]
ventilated area

Disposal Protocol

This protocol outlines the recommended procedure for the disposal of 12-Tridecenoic acid.
1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.
2. Waste Collection:

o Collect waste 12-Tridecenoic acid in a dedicated, properly labeled, and sealed container.
e The container should be compatible with the chemical.

¢ Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

3. Labeling:

o Clearly label the waste container with "Hazardous Waste," the chemical name "12-
Tridecenoic Acid,"” and the associated hazards (e.g., "Harmful," "lrritant™).

4. Storage of Waste:
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o Store the sealed waste container in a designated hazardous waste accumulation area.
e This area should be secure, well-ventilated, and away from incompatible materials.
5. Professional Disposal:

o Arrange for the collection and disposal of the waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for 12-Tridecenoic
acid.

6. Accidental Spills:

 In the event of a spill, absorb the material with an inert, non-combustible absorbent (e.qg.,
vermiculite, dry sand).

o Collect the absorbed material and any contaminated soil or surfaces into a sealed container
for disposal as hazardous waste.

» Ventilate the area of the spill.
7. Empty Containers:

o Empty containers that held 12-Tridecenoic acid should be triple-rinsed with a suitable
solvent.

e The rinsate should be collected and disposed of as hazardous waste.

 After thorough cleaning, the container can be disposed of according to institutional
guidelines for non-hazardous waste, or recycled if appropriate.

Procedural Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 12-Tridecenoic acid.
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Caption: Workflow for the safe disposal of 12-Tridecenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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